BAR-502

• CAS No.: 1612191-86-2
• Product Name: BAR-502
• Molecular Formula: C25H44O3
• Molecular Weight: 392.624
• IUPAC Name: (3R,5S,6R,7R,8S,9S,10S,13R,14S,17R)-6-ethyl-17-[(2R)-4-hydroxybutan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol
• Standard InChI: InChI=1S/C25H44O3/c1-5-17-21-14-16(27)8-11-25(21,4)20-9-12-24(3)18(15(2)10-13-26)6-7-19(24)22(20)23(17)28/h15-23,26-28H,5-14H2,1-4H3/t15-,16-,17-,18-,19+,20+,21+,22+,23-,24-,25-/m1/s1
• Standard InChIKey: HYCMOIGNYNCMRH-APIYUPOTSA-N
• SMILES: CCC1C2CC(CCC2(C3CCC4(C(C3C1O)CCC4C(C)CCO)C)C)O
• Appearance: Solid powder
• Description: BAR502 is a dual FXR and GPBAR1 agonist. BAR-502 promotes browning of white adipose tissue and reverses liver steatosis and fibrosis. BAR502 protects against liver damage caused by HFD by promoting the browning of adipose tissue.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BAR-502; BAR 502; BAR502.
• Reference: 1: Carino A, Cipriani S, Marchianò S, Biagioli M, Santorelli C, Donini A,; 2: Cipriani S, Renga B, D'Amore C, Simonetti M, De Tursi AA, Carino A, Monti MC,
• PubChem Compound: 101886309
• Last Modified: Nov 11 2021